N-(3-methoxyphenyl)-4-(4-methyl-1-piperidinyl)-3-nitrobenzamide

• IUPAC Name: N-(3-methoxyphenyl)-4-(4-methylpiperidin-1-yl)-3-nitrobenzamide
• InChI: InChI=1S/C20H23N3O4/c1-14-8-10-22(11-9-14)18-7-6-15(12-19(18)23(25)26)20(24)21-16-4-3-5-17(13-16)27-2/h3-7,12-14H,8-11H2,1-2H3,(H,21,24)
• InChI Key: FZPZGTIAZCNVFY-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)C2=C(C=C(C=C2)C(=O)NC3=CC(=CC=C3)OC)[N+](=O)[O-]
• Molecular Formula: C20H23N3O4
• Molecular Weight: 369.4 g/mol

Description

N-(3-methoxyphenyl)-4-(4-methyl-1-piperidinyl)-3-nitrobenzamide, also known as MNPA, is a chemical compound that has been extensively studied for its potential use as a therapeutic agent. It belongs to the class of compounds known as benzamides, which are known to have various pharmacological activities.

Mechanism of Action

The exact mechanism of action of N-(3-methoxyphenyl)-4-(4-methyl-1-piperidinyl)-3-nitrobenzamide is not fully understood. However, it is believed to act as a dopamine D2 receptor antagonist, which may explain its antipsychotic effects. N-(3-methoxyphenyl)-4-(4-methyl-1-piperidinyl)-3-nitrobenzamide has also been shown to increase the levels of serotonin and norepinephrine in the brain, which may explain its antidepressant and anxiolytic effects.
Biochemical and Physiological Effects:
N-(3-methoxyphenyl)-4-(4-methyl-1-piperidinyl)-3-nitrobenzamide has been shown to have various biochemical and physiological effects. It has been shown to decrease the levels of dopamine in the brain, which may contribute to its antipsychotic effects. N-(3-methoxyphenyl)-4-(4-methyl-1-piperidinyl)-3-nitrobenzamide has also been shown to increase the levels of serotonin and norepinephrine in the brain, which may contribute to its antidepressant and anxiolytic effects.

Advantages and Limitations for Lab Experiments

One advantage of N-(3-methoxyphenyl)-4-(4-methyl-1-piperidinyl)-3-nitrobenzamide is that it has been extensively studied in animal models, which provides a wealth of data on its pharmacological effects. However, one limitation of N-(3-methoxyphenyl)-4-(4-methyl-1-piperidinyl)-3-nitrobenzamide is that its exact mechanism of action is not fully understood, which may limit its potential use as a therapeutic agent.

Future Directions

There are several future directions for the study of N-(3-methoxyphenyl)-4-(4-methyl-1-piperidinyl)-3-nitrobenzamide. One direction is to further elucidate its mechanism of action, which may lead to the development of more effective therapeutic agents. Another direction is to study its potential use in the treatment of other diseases, such as Alzheimer's disease and Huntington's disease. Additionally, the development of more efficient synthesis methods for N-(3-methoxyphenyl)-4-(4-methyl-1-piperidinyl)-3-nitrobenzamide may make it more accessible for research purposes.

Scientific Research Applications

N-(3-methoxyphenyl)-4-(4-methyl-1-piperidinyl)-3-nitrobenzamide has been studied for its potential use as a therapeutic agent in various diseases. It has been shown to have antipsychotic, antidepressant, and anxiolytic effects in animal models. N-(3-methoxyphenyl)-4-(4-methyl-1-piperidinyl)-3-nitrobenzamide has also been studied for its potential use in the treatment of Parkinson's disease, as it has been shown to have neuroprotective effects in animal models.